Cas no 80120-34-9 (Ethyl 2,4,5-trimethylbenzoylformate)

Ethyl 2,4,5-trimethylbenzoylformate Properties

Names and Identifiers

• Ethyl 2,4,5-trimethylbenzoylformate
• (2,4,5-trimethyl-phenyl)-glyoxylic acid ethyl ester
• (2,4,5-Trimethyl-phenyl)-glyoxylsaeure-aethylester
• AG-H-21359
• CTK5E7477
• ethyl 2,4,5-trimethylbenzoylformate, AldrichCPR
• ETHYL2,4,5-TRIMETHYLBENZOYLFORMATE
• AKOS016017571
• Ethyl oxo(2,4,5-trimethylphenyl)acetate
• ethyl 2-oxo-2-(2,4,5-trimethylphenyl)acetate
• 80120-34-9
• DTXSID90641300
• MFCD09801443
• +Expand

• MDL： MFCD09801443
• InChIKey： PAYYIZNLYOSVAN-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O3/c1-5-16-13(15)12(14)11-7-9(3)8(2)6-10(11)4/h6-7H,5H2,1-4H3
• SMILES： CCOC(=O)C(=O)C1=C(C)C=C(C)C(=C1)C

Computed Properties

• Exact Mass: 220.109944368g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 220.109944368g/mol
• Heavy Atom Count: 16
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų